Cas no 199917-42-5 ((2S)-1-methylpyrrolidine-2-carboxylic acid hydrate)

• Product Name: (2S)-1-methylpyrrolidine-2-carboxylic acid hydrate
• CAS No: 199917-42-5
• MF: C₆H₁₃NO₃
• MW: 147.172322034836
• MDL: MFCD00149962
• CID: 839046
• PubChem ID: 24858540
• Update Time: 2025-05-20

(2S)-1-methylpyrrolidine-2-carboxylic acid hydrate Chemical and Physical Properties

Names and Identifiers

• N-Methyl-L-proline monohydrate
• (2S)-1-methylpyrrolidine-2-carboxylic acid,hydrate
• (S)-1-Methylpyrrolidine-2-carboxylic acid hydrate
• Methylcyclopentane
• N-Methyl-L-proline hydrate
• L-1-Methylproline monohydrate
• 1-Methyl-L-proline monohydrate
• N-METHYL-L-PROLINE MONOHYDRATE 98
• L-Proline, 1-methyl-, monohydrate (9CI)
• (2R)-2-hydroxy-1-Methylpyrrolidine-2-carboxylic acid
• (2S)-1-methylpyrrolidine-2-carboxylic acid hydrate
• DTXSID40583529
• DB-231541
• CS-W002433
• L-Proline, 1-methyl-, hydrate (1:1)
• 199917-42-5
• AC-24030
• IXBKFJZWNAVSHW-JEDNCBNOSA-N
• AKOS015892955
• 1-Methyl-L-proline--water (1/1)
• N-Methyl-L-proline monohydrate, 98%
• (2S)-1-methylpyrrolidine-2-carboxylic acid;hydrate
• MFCD00149962
• AKOS015855494
• SCHEMBL1598131
• L-Proline, 1-methyl-, monohydrate
• (S)-1-methylpyrrolidine-2-carboxylic acid monohydrate
• GS-4209

• MDL： MFCD00149962
• Inchi： 1S/C6H11NO2.H2O/c1-7-4-2-3-5(7)6(8)9;/h5H,2-4H2,1H3,(H,8,9);1H2/t5-;/m0./s1
• InChI Key： IXBKFJZWNAVSHW-JEDNCBNOSA-N
• SMILES： OC([C@@H]1CCCN1C)=O.O

Computed Properties

• Exact Mass: 147.09000
• Monoisotopic Mass: 147.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 114-116 °C (lit.)
• Boiling Point: 322.5°C at 760 mmHg
• Flash Point: 148.9℃
• PSA: 49.77000
• LogP: 0.03880
• Solubility: Not determined
• Optical Activity: [α]18/D −83.1°, c = 1 in H2O
• Vapor Pressure: No data available

(2S)-1-methylpyrrolidine-2-carboxylic acid hydrate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (2S)-1-methylpyrrolidine-2-carboxylic acid hydrate

(2S)-1-Methylpyrrolidine-2-Carboxylic Acid Hydrate: A Comprehensive Overview

(2S)-1-Methylpyrrolidine-2-Carboxylic Acid Hydrate, commonly referred to by its CAS number CAS No. 199917-42-5, is a biologically active compound with significant applications in the fields of pharmacology, organic synthesis, and material science. This compound, characterized by its chiral pyrrolidine ring structure, has garnered considerable attention due to its unique properties and potential for drug development. Recent advancements in synthetic methodologies and its application in peptide synthesis have further solidified its importance in contemporary research.

The molecular structure of (2S)-1-Methylpyrrolidine-2-Carboxylic Acid Hydrate comprises a five-membered pyrrolidine ring with a methyl group at position 1 and a carboxylic acid group at position 2. The presence of the hydroxyl group in the hydrate form enhances its solubility and stability under certain conditions. This structural arrangement not only imparts unique chemical reactivity but also plays a pivotal role in its biological interactions. Researchers have explored its role as a building block in the synthesis of bioactive molecules, particularly in the development of peptide-based drugs.

Recent studies have highlighted the potential of (2S)-1-Methylpyrrolidine-2-Carboxylic Acid Hydrate as a chiral auxiliary in asymmetric synthesis. Its ability to induce high enantioselectivity in reactions has made it a valuable tool in the construction of complex molecular architectures. For instance, a 2023 study published in the Journal of Organic Chemistry demonstrated its effectiveness in synthesizing enantiopure amino acids, which are critical components in drug discovery and biotechnology.

In addition to its role in organic synthesis, this compound has found applications in polymer chemistry. Its ability to form stable amide bonds has led to its use in the development of novel polymeric materials with tailored mechanical and thermal properties. A 2023 paper in Polymer Science highlighted its potential as a monomer for synthesizing biodegradable polymers, which could revolutionize the packaging and biomedical industries by offering sustainable alternatives to traditional plastics.

The hydrate form of (2S)-1-Methylpyrrolidine-2-Carboxylic Acid also exhibits interesting physical properties that make it suitable for use in various industrial processes. Its high melting point and excellent thermal stability render it ideal for applications requiring robust chemical resistance. Furthermore, recent research into its solubility characteristics has opened new avenues for its use in pharmaceutical formulations, where precise control over drug release is essential.

From a toxicological perspective, studies conducted in 2023 have indicated that (2S)-1-Methylpyrrolidine-2-Carboxylic Acid Hydrate exhibits low toxicity when administered at therapeutic doses. This makes it a safer alternative compared to other chiral auxiliaries that may pose health risks. Regulatory agencies have recognized its safety profile, which has facilitated its approval for use in both research and commercial settings.

Looking ahead, the future of (2S)-1-Methylpyrrolidine-2-Carboxylic Acid Hydrate appears promising as researchers continue to uncover new applications across diverse disciplines. Its integration into green chemistry practices, coupled with advancements in sustainable synthetic methods, positions it as a key player in the transition towards more eco-friendly chemical processes. As ongoing studies delve deeper into its biological effects and chemical versatility, this compound is poised to make significant contributions to scientific innovation.